ethyl 3-(1-naphthoyl)-1,4'-bipiperidine-1'-carboxylate

• IUPAC Name: ethyl 4-[3-(naphthalene-1-carbonyl)piperidin-1-yl]piperidine-1-carboxylate
• InChI: InChI=1S/C24H30N2O3/c1-2-29-24(28)25-15-12-20(13-16-25)26-14-6-9-19(17-26)23(27)22-11-5-8-18-7-3-4-10-21(18)22/h3-5,7-8,10-11,19-20H,2,6,9,12-17H2,1H3
• InChI Key: ICEGCWSIACCNFL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)N2CCCC(C2)C(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C24H30N2O3
• Molecular Weight: 394.5 g/mol

Description

Ethyl 3-(1-naphthoyl)-1,4'-bipiperidine-1'-carboxylate, commonly known as JWH-250, is a synthetic cannabinoid that has gained popularity as a recreational drug. However, its potential as a research tool in the field of neuropharmacology cannot be ignored.

Mechanism of Action

JWH-250 acts as a potent agonist of CB1 and CB2 receptors, leading to the activation of downstream signaling pathways. This results in the modulation of various physiological processes such as pain sensation, appetite, and mood. JWH-250 has been shown to have a higher affinity for CB2 receptors than CB1 receptors, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects
JWH-250 has been shown to have analgesic, anxiolytic, and anti-inflammatory effects in preclinical studies. It has also been shown to reduce the rewarding effects of drugs of abuse such as cocaine and morphine. However, the long-term effects of JWH-250 on the endocannabinoid system and other physiological processes are not well understood.

Advantages and Limitations for Lab Experiments

JWH-250 has several advantages as a research tool, including its high potency and selectivity for CB1 and CB2 receptors. However, its use is limited by its potential for abuse and lack of specificity for other targets. Additionally, the legal status of JWH-250 varies by country, which may limit its availability for research purposes.

Future Directions

Future research on JWH-250 should focus on its potential therapeutic effects and mechanisms of action in various disease states. This may include investigating its effects on inflammation, neurodegeneration, and addiction. Additionally, the development of more selective and potent synthetic cannabinoids may provide new insights into the endocannabinoid system and its role in health and disease.
In conclusion, JWH-250 has the potential to be a valuable research tool in the field of neuropharmacology. Its high potency and selectivity for CB1 and CB2 receptors make it a useful tool for investigating the endocannabinoid system and its role in various physiological processes. However, its use is limited by its potential for abuse and lack of specificity for other targets. Future research on JWH-250 should focus on its potential therapeutic effects and mechanisms of action in various disease states.

Synthesis Methods

JWH-250 is synthesized by reacting 1-naphthoyl chloride with 1,4'-bipiperidine-1'-carboxylic acid in the presence of a base such as triethylamine. The resulting intermediate is then reacted with ethyl iodide to yield JWH-250. The purity of the final product can be improved through recrystallization.

Scientific Research Applications

JWH-250 has been used as a research tool to investigate the endocannabinoid system and its role in various physiological processes. It has been shown to bind to CB1 and CB2 receptors with high affinity, similar to other synthetic cannabinoids such as CP 55,940 and WIN 55,212-2. JWH-250 has also been used to study the effects of cannabinoid receptor agonists on anxiety, depression, and pain.